Cas no 400859-08-7 (5-bromo-2,2'-bipyrimidine)

• Product Name: 5-bromo-2,2'-bipyrimidine
• CAS No: 400859-08-7
• MF: C₈H₅BrN₄
• MW: 237.056099653244
• CID: 3966832
• PubChem ID: 11230120
• Update Time: 2025-04-22

5-bromo-2,2'-bipyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyrimidine, 5-bromo-
• 5-bromo-2,2'-bipyrimidine
• 400859-08-7
• 841-719-7
• starbld0044476
• EN300-112147
• 5-bromo-2-(pyrimidin-2-yl)pyrimidine
• SCHEMBL21326140
• TQP0238
• MFCD18427245
• 5-bromo-2-pyrimidin-2-ylpyrimidine

• Inchi： 1S/C8H5BrN4/c9-6-4-12-8(13-5-6)7-10-2-1-3-11-7/h1-5H
• InChI Key： OPCDTJMNGGGEHK-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=N2)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 235.96976Da
• Monoisotopic Mass: 235.96976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Bipyrimidines and oligopyrimidines